4-Chloro-3-hydroxysulfinylbenzoic acid

• Molecular Formula: C7H5ClO4S
• Molecular Weight: 220.63 g/mol
• IUPAC Name: 4-chloro-3-sulfinobenzoic acid
• InChI: InChI=1S/C7H5ClO4S/c8-5-2-1-4(7(9)10)3-6(5)13(11)12/h1-3H,(H,9,10)(H,11,12)
• InChI Key: XTBFOJKVQGWRSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)S(=O)O)Cl

Description

4-Chloro-3-hydroxysulfinylbenzoic acid is a useful research compound. Its molecular formula is C7H5ClO4S and its molecular weight is 220.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

157.55 g of sodium sulfite (1.25 mol) were dissolved in 725 ml of water and heated to 70° C. At this temperature, 255.08 g of 5-carboxy-2-chlorobenzenesulfonyl chloride were added in portions, the pH (electrode) being kept beween 8 and 10 by continuous addition of 320 ml of half-concentrated sodium hydroxide solution (the reaction is slightly exothermic). After the end of the addition, the mixture was subsequently stirred at 70° C. for 2 hours. As soon as the reaction had ended, 5 g of active carbon were added, and after 30 minutes the mixture was filtered hot through a clarifying layer and diluted with 600 ml of water. The solution was allowed to cool to 15-20° C. and was adjusted to pH 0 using 250 ml of conc. hydrochloric acid, the viscous suspension was stirred in an ice bath for a further 30 minutes and the mixture was then stood well closed in a refrigerator over the weekend. The precipitate was filtered off with suction, washed once with 100 ml of 2N hydrochloric acid and then sucked dry in a stream of air. The substance was sucked dry in vacuo at 50° C.